Cas no 81569-33-7 (2-Bromo-4-(tert-butyl)thiazole-5-carboxylic acid)

• Product Name: 2-Bromo-4-(tert-butyl)thiazole-5-carboxylic acid
• CAS No: 81569-33-7
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 2951153
• PubChem ID: 13015611
• Update Time: 2025-11-06

2-Bromo-4-(tert-butyl)thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-溴-4-(叔丁基)噻唑-5-羧酸
• 2-Bromo-4-(tert-butyl)thiazole-5-carboxylic acid
• 2-BROMO-4-TERT-BUTYL-1,3-THIAZOLE-5-CARBOXYLIC ACID
• 2-Bromo-4-(tert-butyl)thiazole-5-carboxylicacid
• 81569-33-7
• G82967

• Inchi： 1S/C8H10BrNO2S/c1-8(2,3)5-4(6(11)12)13-7(9)10-5/h1-3H3,(H,11,12)
• InChI Key： IASBPYACZUHGFQ-UHFFFAOYSA-N
• SMILES： BrC1=NC(=C(C(=O)O)S1)C(C)(C)C

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.4

Additional information on 2-Bromo-4-(tert-butyl)thiazole-5-carboxylic acid

Comprehensive Overview of 2-Bromo-4-(tert-butyl)thiazole-5-carboxylic acid (CAS No. 81569-33-7)

2-Bromo-4-(tert-butyl)thiazole-5-carboxylic acid (CAS No. 81569-33-7) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure widely recognized for its applications in pharmaceuticals, agrochemicals, and material science. The compound features a bromine substituent at the 2-position and a tert-butyl group at the 4-position, which significantly influence its reactivity and physical properties. Its carboxylic acid functional group further enhances its versatility as a building block in synthetic chemistry. Researchers and industries value this compound for its role in designing novel molecules, particularly in drug discovery and crop protection.

In recent years, the demand for thiazole derivatives has surged due to their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 2-Bromo-4-(tert-butyl)thiazole-5-carboxylic acid scaffold is particularly intriguing for medicinal chemists exploring small-molecule inhibitors or proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. Its structural motifs align with trends in fragment-based drug design (FBDD), where modular compounds are used to optimize drug candidates efficiently.

From an industrial perspective, this compound is often employed as an intermediate in the synthesis of advanced materials and specialty chemicals. Its bromo group allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex architectures. The tert-butyl moiety contributes to steric hindrance, influencing the compound’s solubility and stability—a critical factor in formulation development.

Environmental and regulatory considerations are also paramount when working with halogenated compounds. While 2-Bromo-4-(tert-butyl)thiazole-5-carboxylic acid is not classified as hazardous under current guidelines, its handling requires standard laboratory precautions. Sustainable synthesis methods, such as catalysis or flow chemistry, are increasingly explored to minimize waste and improve efficiency, aligning with the principles of green chemistry.

Analytical characterization of this compound typically involves techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are essential for reproducibility in research and industrial applications. The compound’s crystalline properties may also be studied via X-ray diffraction (XRD), providing insights into its solid-state behavior.

In the context of intellectual property, 2-Bromo-4-(tert-butyl)thiazole-5-carboxylic acid has been cited in patents related to kinase inhibitors and herbicides, reflecting its cross-disciplinary utility. As the pharmaceutical and agrochemical industries evolve, this compound’s relevance is expected to grow, particularly in precision agriculture and personalized medicine.

For researchers sourcing this material, quality suppliers often provide certificates of analysis (CoA) and material safety data sheets (MSDS), ensuring compliance with global standards. Storage recommendations usually include protection from moisture and light, often under inert conditions to preserve stability.

In summary, 2-Bromo-4-(tert-butyl)thiazole-5-carboxylic acid (CAS No. 81569-33-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to material science—underscore its importance in advancing scientific and industrial frontiers. As synthetic methodologies and analytical technologies progress, this compound will likely remain a cornerstone in the design of next-generation functional molecules.